Cas no 2680707-25-7 (3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• CAS No: 2680707-25-7
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5914265
• PubChem ID: 165913390
• Update Time: 2025-10-28

3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid
• 2680707-25-7
• EN300-28275305
• 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-3-16-9(15)11-6-10(8(13)14)4-7(12)5-10/h2,7,12H,1,3-6H2,(H,11,15)(H,13,14)
• InChI Key： IDXHDQMNDLOPDI-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(CNC(=O)OCC=C)C1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid

3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid (CAS No. 2680707-25-7): An Overview

3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid (CAS No. 2680707-25-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of cyclobutane carboxylic acids and is characterized by the presence of a hydroxyl group, an amino methyl group, and a propenyl ester moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid is particularly noteworthy for its cyclobutane ring, which imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially leading to enhanced selectivity and potency. The hydroxyl group and the amino methyl group provide additional functional sites for hydrogen bonding and other non-covalent interactions, which are crucial for binding to specific receptors or enzymes.

Recent studies have explored the pharmacological properties of 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid. One notable area of research has been its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary in vitro assays have shown that this compound exhibits selective inhibition of certain kinases, which are key regulators of cellular signaling processes. This selective inhibition could have implications for the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby mitigating the inflammatory response.

The pharmacokinetic profile of 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which suggests that it could be administered less frequently in clinical settings. Furthermore, the compound shows low toxicity in preclinical models, making it a promising candidate for further development.

The potential therapeutic applications of 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid extend beyond enzyme inhibition and anti-inflammatory effects. Recent studies have also explored its potential as an antiviral agent. In vitro experiments have demonstrated that this compound can inhibit the replication of certain viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of antiviral activity is thought to involve interference with viral entry or replication processes within host cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxy-1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclobutane-1-carboxylic acid in various disease models. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale phase II and III trials.

In conclusion, 3-Hydroxy-1-{[[(propenyl oxy)carbonyl]amino]methyl}cyclobutane carboxylic acid (CAS No. 2680707-25-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers several advantageous properties that make it suitable for further development as a drug candidate. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications in various fields of medicine.